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Compound of Interest

Compound Name: ML094

Cat. No.: B1663232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock

solutions of ML094, a potent and selective inhibitor of 15-lipoxygenase-1 (15-LOX-1).

Adherence to these guidelines is crucial for ensuring the integrity and activity of the compound

in experimental settings.

Introduction to ML094
ML094, with the chemical name 4-(5-(Naphthalen-1-yl)-1,3,4-oxadiazol-2-ylthio)but-2-

ynylthiophene-2-carboxylate, is a potent and highly selective inhibitor of human 15-

lipoxygenase-1 (15-LOX-1). It has been identified as a valuable tool for studying the role of 15-

LOX-1 in various physiological and pathological processes. Notably, while potent in

biochemical assays, ML094 has been reported to exhibit limited activity in cell-based assays.

This may be attributed to factors such as poor cell permeability or potential hydrolysis of its

ester moiety within the cellular environment. Researchers should consider these characteristics

when designing experiments.

Quantitative Data Summary
For ease of reference and experimental planning, the following table summarizes the key

quantitative information for preparing and storing ML094.
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Parameter Value Notes

Solubility in DMSO ≥ 10 mg/mL

Dimethyl sulfoxide (DMSO) is

the recommended solvent for

creating stock solutions.

Recommended Stock

Concentration
10 mM

A 10 mM stock solution is a

common starting point for most

in vitro assays.

Storage of Solid Compound -20°C
Store the lyophilized powder at

-20°C for long-term stability.

Storage of Stock Solution -20°C or -80°C

Aliquot and store at -20°C for

short-term use or -80°C for

long-term storage.

Experimental Protocols
Preparation of a 10 mM ML094 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML094 in DMSO.

Materials:

ML094 (lyophilized powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Equilibrate: Allow the vial of ML094 powder to come to room temperature before opening to

prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of ML094 powder using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution

(Molecular Weight to be confirmed by the user from the specific batch's Certificate of

Analysis), weigh out the corresponding mass of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

ML094 powder. For instance, if you weighed out the mass for 1 mL of a 10 mM solution, add

1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in

dissolution, but avoid excessive heat.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots should be

based on the typical experimental requirements.

Labeling: Clearly label each aliquot with the compound name (ML094), concentration (10

mM), solvent (DMSO), and the date of preparation.

Storage of ML094
Proper storage is critical to maintain the stability and activity of ML094.

Solid Compound:

Store the lyophilized powder in a tightly sealed container at -20°C.

Protect from light and moisture.

Stock Solution:

For short-term storage (up to 1 month), store the DMSO stock solution aliquots at -20°C.[1]

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]
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Crucially, avoid repeated freeze-thaw cycles, as this can lead to degradation of the

compound.[1] Use a fresh aliquot for each experiment.

Visualizations
Signaling Pathway of ML094 Action

Simplified Signaling Pathway of ML094 Action
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Caption: ML094 inhibits the enzymatic activity of 15-LOX-1.

Experimental Workflow for Stock Solution Preparation
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Workflow for ML094 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing ML094 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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